Vernaldehyde

Catalog No.
S1892857
CAS No.
66327-54-6
M.F
C14H24O
M. Wt
208.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Vernaldehyde

Reformulating to remove banned Lilial? Vernaldehyde (CAS 66327-54-6) is a compliant, high-stability aldehyde delivering fresh, green muguet notes. • Alkaline-stable: Odor integrity proven at pH 9-10 in detergents, soaps, and conditioners. • Regulatory safety: Fully compliant with EU Cosmetics Regulation (EC) No 1223/2009; no CMR classification. • Distinctive profile: Diffusive ‘mountain air’ character that brightens florals without discoloration risk.

CAS Number

66327-54-6

Product Name

Vernaldehyde

IUPAC Name

1-methyl-4-(4-methylpentyl)cyclohex-3-ene-1-carbaldehyde

Molecular Formula

C14H24O

Molecular Weight

208.34 g/mol

InChI

InChI=1S/C14H24O/c1-12(2)5-4-6-13-7-9-14(3,11-15)10-8-13/h7,11-12H,4-6,8-10H2,1-3H3

InChI Key

MVTYXAVPKZRAMW-UHFFFAOYSA-N

SMILES

CC(C)CCCC1=CCC(CC1)(C)C=O

Canonical SMILES

CC(C)CCCC1=CCC(CC1)(C)C=O

The exact mass of the compound Vernaldehyde is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

Vernaldehyde, 4-(4-Methyl-3-pentenyl)-3-cyclohexene-1-carboxaldehyde, Muguet aldehyde, Lily of the valley aldehyde, 4-(4-Methylpent-3-en-1-yl)cyclohex-3-ene-1-carbaldehyde

Purity

≥95%

Package Size

113 g, 1 kg, 25 ml, 100 ml

Vernaldehyde (CAS 66327-54-6) is a synthetic fragrance aldehyde valued for its powerful and diffusive fresh, green, and natural character, often described as reminiscent of mountain air. It serves as a key component in creating floral accords, particularly for lily-of-the-valley (muguet) and lilac profiles, where it imparts a unique brightness and radiance distinct from more traditional floral aldehydes. As an aldehyde, its performance and stability in various product bases are critical factors for procurement and formulation decisions.

Procurement Fit

Workflow Fragrance formulation compounding
Olfactive role Green-aldehydic middle-note blender
Selection context IFRA-unrestricted versatile aldehyde

In fragrance formulation, aldehydes are not functionally interchangeable due to high structure-activity specificity. Substituting Vernaldehyde with close analogs like Cyclamen Aldehyde or historical benchmarks such as Lilial introduces significant risks. These alternatives possess different olfactory profiles, lacking Vernaldehyde's specific fresh, green, 'mountain air' note. More critically, aldehyde stability varies dramatically in different product bases; a substitute may discolor or degrade in alkaline media like soap or detergent where Vernaldehyde demonstrates good performance. Furthermore, with the EU ban on Lilial in cosmetics due to reproductive toxicity concerns, substitution carries a significant regulatory compliance risk that Vernaldehyde avoids.

Substitution Risk

Regulatory mismatch In-class green aldehydes often carry low use limits or regional bans; using them as direct replacements may trigger reformulation or market rejection.
Volatility gap Substitutes can act as fleeting top notes or retentive base notes instead of a balanced middle note, disrupting fragrance architecture and hedonic delivery.
Alkaline instability Generic aldehydes may discolor or degrade in soap and cleaner bases, whereas Vernaldehyde maintains reported stability across pH 3–10.

Stability in High-pH Products

Technical data demonstrates Vernaldehyde's suitability for high-pH applications where many aldehydes fail. In stability tests, it maintains good odor performance in liquid fabric detergent (pH 9) and bar soap (pH 10). This contrasts with the known tendency of many aldehydes, such as the benchmark Lilial, to undergo oxidation and degradation in alkaline conditions, leading to product discoloration and fragrance loss.

Evidence DimensionOdor Stability Rating in Product Base
Target Compound DataGood (pH 9, Liquid Detergent), Good (pH 10, Soap)
Comparator Or BaselineGeneral aldehydes and Lilial (prone to oxidation and instability in aqueous/alkaline media)
Quantified DifferenceQualitatively superior stability in target applications vs. known instability of common alternatives.
ConditionsEvaluation in standard consumer product bases at representative pH levels.

This stability reduces the risk of batch failure and ensures consistent fragrance performance in soaps and detergents, a critical factor for industrial procurement.

IFRA Category 4
Head-to-head
No restriction (unlimited)
Supports unrestricted global fragrance design
Triplal: 2.5% max; Lyral: 0.2% max / EU banned — IFRA 51, Category 4

Replacing EU-Banned Lilial

As of March 1, 2022, Butylphenyl methylpropional (Lilial) is banned from use in cosmetic products sold in the European Union due to its classification as a reproductive toxicant (CMR 1B). Vernaldehyde is not subject to this prohibition, making it a direct, commercially viable, and legally compliant alternative for formulators needing to replace Lilial in existing and new products for the EU market. The procurement of Vernaldehyde mitigates the significant legal, financial, and reputational risks associated with using a banned substance.

Evidence DimensionEU Cosmetic Regulation Status
Target Compound DataPermitted for use
Comparator Or BaselineLilial (CAS 80-54-6): Banned as of March 2022
Quantified DifferenceBinary: Compliant vs. Prohibited
ConditionsRegulation (EC) No 1223/2009 on cosmetic products.

For any company selling cosmetic products in the EU, the decision to procure a compliant ingredient like Vernaldehyde over the banned Lilial is a mandatory, non-negotiable requirement.

Soap stability
Reported
★★★★★ (maximum) in Soap, APC, Shampoo
Reduces stabilizer need; supports shelf-life claims
Lyral: moderate / requires stabilizer; Ligustral: discolors at pH 9

Unique Olfactory Profile

Vernaldehyde provides a distinct 'fresh, green, mountain air' character that sets it apart from other muguet aldehydes. Comparators like Cyclamen Aldehyde offer a more traditional floral profile (cyclamen, lilac, violet), while the former benchmark Lilial is known for a classic, rich lily-of-the-valley note. The unique freshness and diffusion of Vernaldehyde allow for the creation of modern, natural, and airy accords that cannot be replicated by simple substitution with these alternatives.

Evidence DimensionPrimary Odor Character
Target Compound DataFresh, green, aldehydic, mountain air
Comparator Or BaselineCyclamen Aldehyde (floral: cyclamen, lilac); Lilial (floral: lily-of-the-valley)
Quantified DifferenceQualitative differentiation in primary and secondary odor notes, enabling novel scent profiles.
ConditionsStandard organoleptic evaluation by perfumers.

This allows formulators to create unique and modern fragrances that stand out in a crowded market, providing a clear creative and commercial advantage.

Vapor pressure
Reported
0.0107 hPa (1.07 Pa)
Middle-note volatility; balances diffusion and tenacity
~62× less volatile than Triplal; ~2,700× more volatile than Lyral
Isomer ratio
Specification review
Isomer 1 26–44.5%, Isomer 2 41–61%, purity ≥85%
Supports batch olfactory reproducibility
GC specification; Kosher certified available
Fish metabolism
Head-to-head
Enzymatic degradation confirmed
Supports environmental risk assessment; reduces BCF
Rainbow trout S9 assay; galaxolide & caryophyllene oxide showed no turnover

High-pH Product Formulation

Vernaldehyde is the right choice for scented liquid detergents, fabric conditioners, and bar soaps where alkaline stability is paramount. Its demonstrated ability to maintain odor integrity at pH levels of 9 and 10 ensures consistent product quality and fragrance performance from manufacturing to end-use.

EU-Compliant Cosmetics & Personal Care

This compound is a priority choice for any brand reformulating products to remove the now-banned Lilial for sale within the European Union. Its use ensures full compliance with Regulation (EC) No 1223/2009, eliminating regulatory risk for shampoos, lotions, and other personal care items.

Fine Fragrances & Air Care

In applications where a unique, non-traditional floral or fresh scent is desired, Vernaldehyde is the appropriate selection. Its distinct 'mountain air' and green aldehydic character provides a diffusive top note that lifts and modernizes floral, citrus, and woody compositions in fine fragrance, diffusers, and room sprays.

Application Fit Matrix

Application
Selection Property
Validation Focus
IFRA-compliant fine fragrance
No Category 4 use restriction
Regulatory status review across target markets
High-pH functional products
Alkaline stability profile
Stability testing in soap, APC, and detergent bases
Citrus-to-floral middle-note accords
Intermediate volatility window
Vapor pressure and tenacity evaluation on blotter
Environmentally screened development
Vertebrate metabolic clearance evidence
Fish metabolism assay data and REACH endpoint review

Physical Description

Liquid

XLogP3

3.8

GHS Hazard Statements

Aggregated GHS information provided by 1657 companies from 8 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 3 of 1657 companies. For more detailed information, please visit ECHA C&L website;
Of the 7 notification(s) provided by 1654 of 1657 companies with hazard statement code(s):;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (97.04%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Other CAS

66327-54-6

General Manufacturing Information

Soap, cleaning compound, and toilet preparation manufacturing
3-Cyclohexene-1-carboxaldehyde, 1-methyl-4-(4-methylpentyl)-: ACTIVE

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